5-amino-1-(4-bromobenzyl)-N-(5-chloro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-[(4-bromophenyl)methyl]-N-(5-chloro-2-methylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C17H15BrClN5O/c1-10-2-7-13(19)8-14(10)21-17(25)15-16(20)24(23-22-15)9-11-3-5-12(18)6-4-11/h2-8H,9,20H2,1H3,(H,21,25)
• InChI Key: ZYKCXJOWUQZORC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)C2=C(N(N=N2)CC3=CC=C(C=C3)Br)N
• Molecular Formula: C17H15BrClN5O
• Molecular Weight: 420.7 g/mol

Description

5-amino-1-(4-bromobenzyl)-N-(5-chloro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C17H15BrClN5O and its molecular weight is 420.7. The purity is usually 95%.
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Scientific Research Applications

Triazole Derivatives as Pharmaceuticals and Agrochemicals

Triazole derivatives, including the 1,2,4-triazole ring structure, have been extensively studied for their pharmaceutical applications. These compounds are pivotal in the development of new drugs due to their diverse biological activities. The literature review by Nazarov et al. (2021) highlights the use of 3- and 4-amino-1,2,4-triazoles as raw materials in the fine organic synthesis industry, showcasing their application in producing pharmaceuticals, dyes, high-energy materials, and agrochemicals Nazarov et al., 2021. This broad range of applications underscores the compound's relevance in drug development and agriculture, suggesting potential avenues for the synthesis and application of 5-amino-1-(4-bromobenzyl)-N-(5-chloro-2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide in similar domains.

Anti-Infective Properties

Further, Ferreira et al. (2013) discuss the patent review of novel triazole derivatives, including their exploration for anti-inflammatory, antimicrobial, and antiviral properties Ferreira et al., 2013. This indicates the potential of triazole derivatives, by extension possibly including the specific compound , in contributing to the development of new therapies for infectious diseases.

Anticancer Applications

The structural flexibility of triazole derivatives allows for their optimization towards anticancer activities. Kaplaushenko's review (2019) on the reactivity of 1,2,4-triazole-3-thione derivatives, which shares a similar core structure with the compound of interest, showcases their potential in synthesizing compounds with notable antioxidant and antiradical activities, relevant to cancer treatment Kaplaushenko, 2019.